Cas no 173088-62-5 ((E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate)

• Product Name: (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate
• CAS No: 173088-62-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD30529728
• CID: 4613932
• PubChem ID: 68843294
• Update Time: 2025-06-08

(E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate
• methyl 3-(6-methoxypyridin-2-yl)prop-2-enoate

• MDL： MFCD30529728
• Inchi： 1S/C10H11NO3/c1-13-9-5-3-4-8(11-9)6-7-10(12)14-2/h3-7H,1-2H3
• InChI Key： BQBVRFQRZQUANE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC(=O)OC)=N1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate

(E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate and Its Significance in Modern Chemical Research

The compound with the CAS number 173088-62-5, known as (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This acrylate derivative, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The presence of a pyridine ring substituted with methoxy and hydroxyl groups, coupled with an acrylate moiety, endows this compound with distinctive chemical properties that make it a subject of intense study.

In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of molecules that can interact with biological targets in novel ways. (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate stands out as a promising candidate for further exploration due to its structural complexity and the potential for diverse biological activities. The pyridine ring, a common pharmacophore in many bioactive compounds, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it an excellent scaffold for drug design.

The acrylate group in this molecule introduces reactivity that can be exploited in various synthetic pathways. Acrylates are versatile intermediates that can undergo polymerization, esterification, and other reactions, which opens up numerous possibilities for creating novel materials and drug formulations. For instance, the acrylate functionality can be used to develop polymers with specific properties or to create prodrugs that release active pharmaceutical ingredients under certain conditions.

Recent studies have highlighted the importance of pyridine derivatives in the development of new therapeutic agents. The methoxy-substituted pyridine ring in (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate may contribute to its bioactivity by influencing electronic properties and solubility. This compound has shown potential in preliminary screenings as a modulator of various biological pathways, including those involved in inflammation and neurodegeneration.

The synthesis of (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate involves a series of well-established organic reactions, including esterification and condensation. The precise control of reaction conditions is crucial to achieve high yields and purity, which are essential for further applications. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for research purposes.

In the context of drug discovery, the structural features of (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate make it an attractive candidate for further investigation. The combination of a pyridine moiety and an acrylate group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable when designing molecules that need to interact with complex biological systems.

One area where this compound shows promise is in the development of novel biomaterials. The acrylate group can be used to create hydrogels or other polymeric materials that have applications in drug delivery systems. These materials can be designed to release active compounds in response to specific stimuli, such as pH changes or enzymatic activity, thereby improving therapeutic efficacy.

The pyridine ring also contributes to the material's properties by influencing its electronic structure and interactions with biological molecules. This can be particularly useful in designing sensors or catalysts that require specific chemical environments for optimal performance.

From a computational chemistry perspective, (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate offers an interesting case study for understanding molecular interactions. Advanced computational methods can be used to predict how this compound might behave in different environments, including its interactions with proteins or other biomolecules. These predictions can guide experimental design and help researchers identify potential lead compounds more efficiently.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable methods that minimize waste and reduce environmental impact. Techniques such as catalytic processes and solvent-free reactions are being explored to make the synthesis of (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate more efficient and environmentally friendly.

In conclusion, the compound with CAS number 173088-62-5, or more specifically referred to as (E)-methyl 3-(2-methoxy-6-pyridinyl)acrylate, represents a significant area of interest in modern chemical research. Its unique structural features offer numerous possibilities for applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new aspects of this molecule's properties and potential uses, it is likely that we will see further advancements driven by its versatility and reactivity.